molecular formula C8H9NO3 B1166283 Methyl 3-(5-methylisoxazol-3-yl)acrylate CAS No. 109203-36-3

Methyl 3-(5-methylisoxazol-3-yl)acrylate

Cat. No.: B1166283
CAS No.: 109203-36-3
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(5-methylisoxazol-3-yl)acrylate is an acrylate ester derivative featuring a 5-methylisoxazole substituent at the β-position of the acrylate backbone. Its structure comprises a methyl ester group, a conjugated α,β-unsaturated carbonyl system, and a heterocyclic isoxazole ring with a methyl substituent at the 5-position.

Properties

CAS No.

109203-36-3

Molecular Formula

C8H9NO3

Synonyms

2-Propenoicacid,3-(5-methyl-3-isoxazolyl)-,methylester(9CI)

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structural Analogs

To contextualize its properties, Methyl 3-(5-methylisoxazol-3-yl)acrylate is compared to acrylate esters with analogous heterocyclic substituents. Key differences arise in molecular geometry, electronic effects, and synthetic accessibility.

2.1. Structural and Electronic Differences
  • Isoxazole vs. Oxazole :

    • Isoxazole (oxygen at position 1, nitrogen at position 2) is less aromatic than oxazole (oxygen at position 1, nitrogen at position 3), leading to weaker electron-withdrawing effects. The 5-methyl group in the target compound further enhances steric bulk and modulates electron density .
    • Example : Methyl 3-(1,3-oxazol-5-yl)benzoate () shares a similar backbone but exhibits distinct electronic behavior due to oxazole’s resonance structure.
  • Thioxo-oxadiazole Analogs :

    • Ethyl 3,3-diphenyl-2-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)acrylate () incorporates a thioxo-oxadiazole ring, which introduces strong electron-withdrawing and hydrogen-bonding capabilities. This increases reactivity in nucleophilic additions compared to the target compound’s isoxazole system .
2.3. Physicochemical Properties
Property This compound Ethyl 3,3-diphenyl-2-(thioxo-oxadiazol-2-yl)acrylate Methyl 3-(1,3-oxazol-5-yl)benzoate
Molecular Weight (g/mol) 183.17 (calculated) 396.45 (calculated) 203.18 (calculated)
Polarity Moderate (isoxazole + ester) High (thioxo group, diphenyl) Moderate (oxazole + ester)
Solubility Likely soluble in DMF, THF Soluble in DMF (evidenced in synthesis) Soluble in polar aprotic solvents
Reactivity Activated α,β-unsaturated system High (thioxo group enhances electrophilicity) Moderate (less electron-withdrawing)

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